Cas no 1203544-08-4 (2-OXO-1-(2,2,2-TRIFLUOROETHYL)-1,2-DIHYDROPYRIDINE-4-CARBOXYLIC ACID)

• Product Name: 2-OXO-1-(2,2,2-TRIFLUOROETHYL)-1,2-DIHYDROPYRIDINE-4-CARBOXYLIC ACID
• CAS No: 1203544-08-4
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD24326445
• CID: 4577115
• PubChem ID: 44600739
• Update Time: 2025-06-25

2-OXO-1-(2,2,2-TRIFLUOROETHYL)-1,2-DIHYDROPYRIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridine-4-carboxylic acid
• EN300-2008939
• SB21238
• 1,2-Dihydro-2-oxo-1-(2,2,2-trifluoroethyl)-4-pyridinecarboxylic acid
• AKOS021221581
• 2-oxo-1-(2,2,2-trifluoroethyl)pyridine-4-carboxylic acid
• BSWZBVHNXSQHSU-UHFFFAOYSA-N
• 1203544-08-4
• AT13838
• KS-7846
• Z1557327034
• CS-0442373
• SCHEMBL13522480
• DB-390209
• 2-Oxo-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridine-4-carboxylicacid
• 2-OXO-1-(2,2,2-TRIFLUOROETHYL)-1,2-DIHYDROPYRIDINE-4-CARBOXYLIC ACID

• MDL： MFCD24326445
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)4-12-2-1-5(7(14)15)3-6(12)13/h1-3H,4H2,(H,14,15)
• InChI Key： BSWZBVHNXSQHSU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(F)(F)F)C=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-OXO-1-(2,2,2-TRIFLUOROETHYL)-1,2-DIHYDROPYRIDINE-4-CARBOXYLIC ACID

Introduction to 2-OXO-1-(2,2,2-TRIFLUOROETHYL)-1,2-DIHYDROPYRIDINE-4-CARBOXYLIC ACID (CAS No: 1203544-08-4)

2-OXO-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridine-4-carboxylic acid, identified by its CAS number 1203544-08-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic carboxylic acid derivative features a trifluoromethyl group and a dihydropyridine core, which endow it with unique chemical and pharmacological properties. The structural motif is particularly noteworthy for its potential applications in the development of novel therapeutic agents.

The compound belongs to the broader class of pyridine derivatives, which are ubiquitous in drug design due to their favorable interactions with biological targets. The presence of the trifluoroethyl substituent at the 1-position introduces electron-withdrawing effects and modulates the electronic properties of the dihydropyridine ring. This modification can influence both the reactivity and binding affinity of the molecule, making it a valuable scaffold for medicinal chemists.

The carboxylic acid functionality at the 4-position further enhances the compound's versatility. Carboxylic acids are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which is critical for optimizing receptor binding. Additionally, this moiety can be further functionalized through esterification or amidation to explore new pharmacophores or improve solubility profiles.

In recent years, there has been growing interest in trifluoromethyl-containing compounds due to their enhanced metabolic stability and bioavailability. The trifluoroethyl group, in particular, has been extensively studied for its role in modulating lipophilicity and metabolic resistance. This feature makes 2-OXO-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridine-4-carboxylic acid a promising candidate for drug discovery programs targeting various diseases.

From a synthetic perspective, this compound can serve as a key intermediate in the preparation of more complex molecules. The dihydropyridine core is known to exhibit calcium channel-blocking activity, making it relevant for cardiovascular drug development. However, modifications at different positions can lead to compounds with diverse biological activities. For instance, derivatives with altered substitution patterns have been explored for their potential antiviral and anti-inflammatory properties.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify novel bioactive molecules. 2-OXO-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridine-4-carboxylic acid fits well within this paradigm as it combines structural features that are computationally favorable for drug-likeness. Its molecular weight and LogP values suggest good oral bioavailability, while its heterocyclic nature ensures favorable interactions with biological targets.

Recent advancements in crystal engineering have also highlighted the importance of non-covalent interactions in drug design. The carboxylic acid group and the electron-deficient trifluoroethyl moiety can engage in specific hydrogen bonding networks or π-stacking interactions with biological partners. Such interactions are crucial for optimizing binding affinities and selectivity profiles. This underscores the potential of 1203544-08-4 as a building block for next-generation therapeutics.

In conclusion, 1203544-08-4 represents a structurally intriguing compound with broad applicability in medicinal chemistry. Its unique combination of functional groups makes it a versatile scaffold for exploring new pharmacological entities. As research continues to uncover novel therapeutic targets and mechanisms, 1203544-08-4 is poised to play a significant role in the development of innovative pharmaceuticals.